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Compound of Interest

Compound Name: Dinaline

Cat. No.: B1595477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the role of Dinaline as a chemical precursor to CI-994, a

potent histone deacetylase (HDAC) inhibitor. This document provides a comprehensive

overview of the chemical properties of both compounds, a detailed experimental protocol for

the synthesis of CI-994 from a Dinaline-related precursor, and relevant quantitative data.

Introduction to Dinaline and CI-994
Dinaline, also known as 4-amino-N-(2-aminophenyl)benzamide, is an antineoplastic agent that

serves as a key starting material in the synthesis of CI-994 (Tacedinaline).[1][2][3] CI-994 is a

selective inhibitor of class I histone deacetylases (HDACs), which are crucial enzymes in the

regulation of gene expression.[4][5] By inhibiting HDACs, CI-994 can induce cell cycle arrest,

differentiation, and apoptosis in cancer cells, making it a compound of significant interest in

oncology research.[6][7] The chemical transformation of Dinaline to CI-994 involves the

acetylation of the primary aromatic amine group.

Physicochemical Properties
A summary of the key physicochemical properties of Dinaline and CI-994 is presented below

for easy comparison.
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Property Dinaline CI-994 (Tacedinaline)

IUPAC Name
4-amino-N-(2-

aminophenyl)benzamide

4-(acetylamino)-N-(2-

aminophenyl)benzamide

Synonyms
GOE 1734, PD 104208, NSC

328786

N-Acetyldinaline, Goe 5549,

PD 123654

CAS Number 58338-59-3 112522-64-2

Molecular Formula C₁₃H₁₃N₃O C₁₅H₁₅N₃O₂

Molecular Weight 227.26 g/mol 269.3 g/mol

Appearance Solid Crystalline solid

Purity >98% ≥98%

Solubility

Soluble in DMSO to 100 mM,

Soluble in ethanol to 25 mM

(with warming)

Soluble in DMSO (5 mg/ml)

and DMF (1 mg/ml)

PubChem CID 42725 2746

Synthesis of CI-994 from a Dinaline Precursor
The synthesis of CI-994 involves the acetylation of the 4-amino group of a Dinaline-related

precursor. While a direct one-step acetylation of commercially available Dinaline is chemically

feasible, published synthetic routes often involve a multi-step process where the acetyl group is

introduced prior to the final condensation step. However, for the purpose of illustrating the core

transformation, a general experimental protocol for the N-acetylation of an aromatic amine is

provided below, based on established chemical principles and information derived from

synthetic procedures for analogous compounds.

Experimental Protocol: N-acetylation of 4-amino-N-(2-
aminophenyl)benzamide
This protocol describes a representative procedure for the acetylation of the Dinaline core

structure to yield CI-994.
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Materials:

4-amino-N-(2-aminophenyl)benzamide (Dinaline)

Acetic anhydride

Pyridine (or another suitable base)

Dichloromethane (or another suitable solvent)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Ethyl acetate

Hexanes

Procedure:

In a clean, dry round-bottom flask, dissolve 4-amino-N-(2-aminophenyl)benzamide (1.0

equivalent) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or

argon).

To the stirred solution, add pyridine (1.2 equivalents).

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add acetic anhydride (1.1 equivalents) dropwise to the cooled solution.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the

progress of the reaction by thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate

solution.
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Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexanes to yield pure 4-(acetylamino)-N-(2-aminophenyl)benzamide (CI-994).

Expected Yield:

While the specific yield for this direct acetylation is not widely reported, similar N-acetylation

reactions of aromatic amines typically proceed with good to excellent yields, often in the range

of 80-95%.

Visualizing the Synthesis and Workflow
The following diagrams, generated using the DOT language, illustrate the chemical

transformation and a logical workflow for the synthesis of CI-994.

Chemical transformation of Dinaline to CI-994.
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Synthesis Workflow

Dissolve Dinaline
in Solvent

Add Pyridine (Base)

Cool to 0 °C

Add Acetic Anhydride

React at Room Temperature

Quench Reaction

Extract with Solvent

Wash with Brine

Dry Organic Layer

Concentrate in vacuo

Purify by Chromatography

Obtain Pure CI-994

Click to download full resolution via product page

Logical workflow for the synthesis of CI-994.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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